8-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one

• IUPAC Name: 4-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-8-one
• InChI: InChI=1S/C19H19NO3/c1-12-18-16(21)6-5-7-17(23-4)19(18)13(2)20(12)14-8-10-15(22-3)11-9-14/h5-11H,1-4H3
• InChI Key: GZXJKANMBOUTNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=O)C=CC=C(C2=C(N1C3=CC=C(C=C3)OC)C)OC
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

The compound "8-methoxy-2-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one" belongs to a class of organic compounds known for their complex cyclic structures, which often exhibit unique physical and chemical properties. These compounds are of interest in various fields, including pharmaceuticals, materials science, and synthetic chemistry, due to their potential applications and functionalities.

Synthesis Analysis

The synthesis of similar complex cyclic compounds often involves multi-step reactions, starting from simpler precursors. For example, studies have detailed the synthesis of cyclohepta[b]pyrrole derivatives, indicating the versatility of cyclization reactions, condensations, and functional group transformations in building the cyclic core and introducing functional groups such as methoxy and methyl groups (Sato & Sunagawa, 1967).

Molecular Structure Analysis

The molecular structure of compounds in this class can be elucidated using techniques like X-ray crystallography, revealing details about their conformation, bond lengths, angles, and overall geometry. Studies on related compounds, such as benzocyclohepta pyridine derivatives, have shown how molecular structure determination can unveil the spatial arrangement and interactions within the molecule (Moustafa & Girgis, 2007).

Chemical Reactions and Properties

These compounds can undergo a variety of chemical reactions, including cycloadditions, functional group interconversions, and nucleophilic substitutions. The reactivity is often dictated by the presence of functional groups and the inherent strain or electronic distribution within the cyclic framework. For example, reactions involving the formation of cyclohepta[b]pyrrol-2(1H)-ones highlight the synthetic utility and reactivity of the cyclic core in forming more complex structures (Tian et al., 1989).

Physical Properties Analysis

The physical properties, such as melting point, boiling point, solubility, and crystal structure, are crucial for understanding the behavior and application potential of these compounds. For instance, the crystal structure analysis can reveal polymorphism, molecular packing, and hydrogen bonding patterns, which are vital for material science applications (Zhu et al., 2008).